Cas no 2402828-45-7 (3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride)

• Product Name: 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride
• CAS No: 2402828-45-7
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• CID: 6010802
• PubChem ID: 145915353
• Update Time: 2025-06-09

3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride
• EN300-7470516
• 2402828-45-7
• 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride

• Inchi： 1S/C10H13N3.2ClH/c11-6-3-4-9-8-13-7-2-1-5-10(13)12-9;;/h1-2,5,7-8H,3-4,6,11H2;2*1H
• InChI Key： BKAJYBORBBEUPS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC=CC1=NC(=C2)CCCN

Computed Properties

• Exact Mass: 247.0643029g/mol
• Monoisotopic Mass: 247.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride

Comprehensive Overview of 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride (CAS No. 2402828-45-7)

3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride (CAS No. 2402828-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazo[1,2-a]pyridine core, is a derivative of propan-1-amine and is commonly utilized in drug discovery and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly in the fields of oncology, neurology, and infectious diseases.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry due to its diverse pharmacological properties. Researchers have explored its potential in targeting G-protein-coupled receptors (GPCRs), kinase inhibitors, and antiviral agents. The dihydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various experimental and industrial applications. Recent studies highlight its role in the development of next-generation therapeutics, aligning with the growing demand for innovative treatments in precision medicine.

In the context of current trends, 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride is often discussed in forums and publications focusing on small molecule drug discovery and structure-activity relationship (SAR) studies. Its relevance to AI-driven drug design and computational chemistry has also been noted, as researchers leverage machine learning algorithms to predict its interactions with biological targets. This aligns with the increasing interest in accelerated drug development and personalized medicine.

From a synthetic chemistry perspective, the compound's CAS No. 2402828-45-7 serves as a critical identifier for procurement and regulatory compliance. Its purity and quality are paramount for reproducible results in high-throughput screening (HTS) and in vitro assays. Suppliers and contract research organizations (CROs) often emphasize its use in lead optimization and preclinical studies, catering to the needs of academic and industrial researchers alike.

Environmental and safety considerations are also integral to the discussion of 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols are recommended to ensure workplace safety. The compound's stability under various storage conditions (e.g., temperature, humidity) is frequently evaluated to maintain its efficacy in long-term studies.

Looking ahead, the potential applications of 3-{Imidazo[1,2-a]pyridin-2-yl}propan-1-amine dihydrochloride are expected to expand, particularly in emerging fields such as proteolysis-targeting chimeras (PROTACs) and RNA-targeted therapeutics. Its versatility and adaptability make it a cornerstone in modern drug discovery pipelines, addressing unmet medical needs and advancing global health initiatives.